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Compound of Interest

Compound Name: MS21570

Cat. No.: B1676852

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental compliance. This guide provides a detailed, step-by-step procedure for the safe
disposal of MS21570, a selective GPR171 antagonist. Adherence to these protocols is
essential for minimizing risks and maintaining a safe research environment.

MS21570 is a solid, white to off-white powder.[1] While specific ecotoxicity data is unavailable,
it is crucial to handle and dispose of this compound with care to prevent environmental
contamination.[2] Waste must be disposed of in accordance with federal, state, and local
environmental control regulations.[2]

Key Compound Characteristics

A summary of the pertinent physical and chemical properties of MS21570 is provided below to
inform safe handling and disposal practices.
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Property Value

Molecular Formula C10H11N3S2

Molecular Weight 237.34 g/mol

Appearance Solid, white to off-white powder
CAS Number 65373-29-7

Powder: -20°C for 3 years, 4°C for 2 years. In
Storage
solvent: -80°C for 2 years, -20°C for 1 year.

Soluble in DMSO (up to 125 mg/mL) and

Solubilit
Y ethanol (up to 100 mM).[1]

Experimental Protocols: Disposal Procedure

The following protocol outlines the necessary steps for the proper disposal of MS21570 waste,
including unused product, contaminated materials, and empty containers.

1. Waste ldentification and Segregation:

« |dentify all MS21570 waste streams: This includes pure, unadulterated MS21570, solutions
containing MS21570, and any materials contaminated with the compound (e.g., pipette tips,
gloves, bench paper, and empty containers).

e Segregate MS21570 waste: Do not mix with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

2. Personal Protective Equipment (PPE):

» Always wear appropriate PPE when handling MS21570 waste. This includes:
o Splash goggles[?]
o Gloves[2]

o Alab coat or full suit[2]
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o A dust respirator for handling the powder form to avoid inhalation.[2]

. Containerization:

Solid Waste:

o Place all solid waste contaminated with MS21570 (e.g., gloves, wipes, contaminated
labware) into a designated, sealable, and clearly labeled hazardous waste container.

o For spills of solid MS21570, use appropriate tools to carefully transfer the material into a
convenient waste disposal container.[2]

Liquid Waste:

o Collect all liquid waste containing MS21570 in a dedicated, leak-proof, and sealable
container.

o Ensure the container is compatible with the solvents used (e.g., DMSO, ethanol).

Empty Containers:

o Triple-rinse empty containers that held MS21570 with a suitable solvent.

o Collect the rinsate as hazardous liquid waste.

o After rinsing, the container can typically be disposed of as non-hazardous waste, but
confirm this with your institutional guidelines.

. Labeling:

Clearly label all waste containers with the following information:

o The words "Hazardous Waste"

o The full chemical name: "MS21570" and its CAS number: "65373-29-7"

o An accurate list of the container's contents, including all solvents and their approximate
concentrations.
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o The date the waste was first added to the container.
o The responsible researcher's name and contact information.
5. Storage:

o Store sealed waste containers in a designated, secure, and well-ventilated satellite
accumulation area.

o Keep waste containers away from heat and sources of ignition.[2]
6. Disposal:

» Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
office.

o Follow all institutional procedures for waste manifest documentation.

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of MS21570.
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Caption: Workflow for the safe disposal of MS21570 waste.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of MS21570, fostering a secure research environment and upholding their
commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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